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Compound of Interest

Compound Name: 5-Bromo-7-methyl-1H-indole

Cat. No.: B185917 Get Quote

Technical Guide: 5-Bromo-7-methyl-1H-indole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the key chemical properties

and a conceptual synthetic pathway for 5-Bromo-7-methyl-1H-indole, a heterocyclic

compound of interest in medicinal chemistry and organic synthesis.

Core Compound Data
The fundamental molecular properties of 5-Bromo-7-methyl-1H-indole are summarized

below. These data are essential for stoichiometric calculations, analytical characterization, and

computational modeling.

Property Value Citation

Molecular Formula C₉H₈BrN [1][2][3]

Molecular Weight 210.07 g/mol [1][2][3][4]

SMILES String CC1=CC(=CC2=C1NC=C2)Br [1]

CAS Number 15936-81-9 [1][2]
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The following diagram illustrates the logical connections between the compound's

nomenclature, its structural representation, and its fundamental physicochemical properties.
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Logical relationships of 5-Bromo-7-methyl-1H-indole.

Experimental Protocols: A Conceptual Synthetic
Workflow
While specific, detailed experimental protocols are proprietary or published in specialized

literature, a general and plausible synthetic route for 5-Bromo-7-methyl-1H-indole has been

described.[4] The following diagram outlines the conceptual workflow for its preparation, which

involves a three-step process starting from 4-bromo-2-methylaniline.[4]
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Step 1: Iodination

Step 2: Sonogashira Coupling

Step 3: Ring Closing Reaction

Start: 4-Bromo-2-methylaniline

React with Iodo Reagent

Intermediate Product I

Couple with Alkyne

Intermediate Product II

Intramolecular Cyclization

Purification

Final Product:
5-Bromo-7-methyl-1H-indole
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Conceptual workflow for the synthesis of 5-Bromo-7-methyl-1H-indole.
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Disclaimer: The experimental workflow presented is a conceptual representation based on

published synthetic routes for this class of compounds. It is intended for illustrative purposes

and should not be considered a direct substitute for a validated, laboratory-tested protocol.

Researchers should consult peer-reviewed literature and patents for detailed experimental

conditions, safety precautions, and analytical characterization data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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